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Compound of Interest

Compound Name: AG 555

Cat. No.: B133566

For laboratory professionals engaged in drug development and scientific research, adherence
to strict safety protocols is paramount when handling chemical compounds. This guide provides
essential, immediate safety and logistical information for the handling of AG 555, a potent
inhibitor of the Epidermal Growth Factor Receptor (EGFR).

Personal Protective Equipment (PPE)

When handling AG 555, appropriate personal protective equipment is crucial to ensure

personal safety and prevent contamination. The following table summarizes the recommended
PPE.
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Protection Type Recommended Equipment  Specifications

Must be equipped with side-
Eye Protection Safety Goggles shields to provide
comprehensive protection.

Chemically resistant,
Hand Protection Protective Gloves disposable gloves should be

worn at all times.

A lab coat or other impervious
Body Protection Impervious Clothing clothing is necessary to protect

against skin contact.

Use in a well-ventilated area. A
) ) ] ) respirator may be required if
Respiratory Protection Suitable Respirator
dust or aerosols are

generated.

Operational and Disposal Plans

Handling and Storage:

AG 555 should be handled with care to avoid inhalation, and contact with skin and eyes.[1] It is
important to prevent the formation of dust and aerosols, and to work in an area with adequate
exhaust ventilation.[1] When not in use, containers should be kept securely sealed to prevent

contamination and degradation. For experimental use, stock solutions are typically prepared in
dimethyl sulfoxide (DMSO).[2]

First Aid Measures:
In the event of accidental exposure, the following first aid measures should be taken:

o Eye Contact: Immediately flush the eyes with large amounts of water, ensuring to separate
the eyelids. Seek prompt medical attention.[1]

» Skin Contact: Thoroughly rinse the affected skin with plenty of water. Contaminated clothing
and shoes should be removed, and medical advice should be sought.[1]
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 Inhalation: Move the individual to an area with fresh air. If breathing is difficult,
cardiopulmonary resuscitation (CPR) may be administered, avoiding mouth-to-mouth
resuscitation.

 Ingestion: Rinse the mouth with water. Do not induce vomiting and seek immediate medical
attention.[1]

Spill and Disposal Procedures:

In case of a spill, it is important to prevent the substance from entering drains or water courses.
[1][3] For containment and cleanup, absorb solutions with a finely-powdered, liquid-binding
material such as diatomite.[1][3] Contaminated surfaces and equipment should be
decontaminated by scrubbing with alcohol.[1][3]

The disposal of AG 555 and any contaminated materials must be conducted in accordance
with all applicable country, federal, state, and local regulations.[3] It is recommended to consult
with a licensed professional waste disposal service to ensure proper disposal.

Mechanism of Action: EGFR Inhibition

AG 555 is a selective inhibitor of the Epidermal Growth Factor Receptor (EGFR), a key
component in cell signaling pathways that regulate cell proliferation and survival.[2][4] By
blocking the EGFR, AG 555 can inhibit the growth of cancer cells that overexpress this
receptor.
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Caption: Inhibition of the EGFR signaling pathway by AG 555.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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